methyl 2,3-dibromoimidazo[1,2-a]pyridine-6-carboxylate

• IUPAC Name: methyl 2,3-dibromoimidazo[1,2-a]pyridine-6-carboxylate
• InChI: InChI=1S/C9H6Br2N2O2/c1-15-9(14)5-2-3-6-12-7(10)8(11)13(6)4-5/h2-4H,1H3
• InChI Key: BLSVWRKNCDRNCC-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CN2C(=NC(=C2Br)Br)C=C1
• Molecular Formula: C9H6Br2N2O2
• DSSTOX Substance ID: DTXSID901160197
• Molecular Weight: 333.96 g/mol
• CAS RN: 1803566-89-3

Description

Methyl 2,3-dibromoimidazo[1,2-a]pyridine-6-carboxylate (MBDIPC) is a novel compound synthesized from the reaction of 2,3-dibromoimidazo[1,2-a]pyridine-6-carboxylic acid (DBIPC) and methyl bromide. MBDIPC is a highly versatile compound with a variety of applications in scientific research and lab experiments. The compound has been studied intensely in recent years due to its unique properties and potential to be used in various fields.

Scientific Research Applications

Methyl 2,3-dibromoimidazo[1,2-a]pyridine-6-carboxylate has a wide range of applications in scientific research. It has been used in the synthesis of novel heterocyclic compounds, such as imidazolium salts, for use in organic synthesis. methyl 2,3-dibromoimidazo[1,2-a]pyridine-6-carboxylate has also been used as a building block for the synthesis of polymers and nanomaterials for use in materials science. In addition, methyl 2,3-dibromoimidazo[1,2-a]pyridine-6-carboxylate has been used in the synthesis of pharmaceuticals, such as anti-cancer drugs, and in the synthesis of pesticides and herbicides.

Mechanism of Action

The mechanism of action of methyl 2,3-dibromoimidazo[1,2-a]pyridine-6-carboxylate is not yet fully understood. However, it is believed that the compound acts as a Lewis acid catalyst, which promotes the formation of covalent bonds between atoms. The formation of these bonds allows for the synthesis of novel compounds with various properties and applications.
Biochemical and Physiological Effects
The biochemical and physiological effects of methyl 2,3-dibromoimidazo[1,2-a]pyridine-6-carboxylate are not yet fully understood. However, studies have shown that the compound has the potential to act as an antioxidant, which could be beneficial in preventing or treating various diseases. In addition, methyl 2,3-dibromoimidazo[1,2-a]pyridine-6-carboxylate has been shown to have an inhibitory effect on the growth of certain cancer cells.

Advantages and Limitations for Lab Experiments

The main advantage of using methyl 2,3-dibromoimidazo[1,2-a]pyridine-6-carboxylate in lab experiments is its versatility. The compound can be used in a variety of reactions and can be used to synthesize a wide range of products. Additionally, methyl 2,3-dibromoimidazo[1,2-a]pyridine-6-carboxylate is relatively stable and easy to handle. The main limitation of using methyl 2,3-dibromoimidazo[1,2-a]pyridine-6-carboxylate in lab experiments is its cost. The compound is relatively expensive, which can limit its use in some experiments.

Future Directions

There are a number of potential future directions for methyl 2,3-dibromoimidazo[1,2-a]pyridine-6-carboxylate. One potential direction is to use the compound as a catalyst for the synthesis of novel compounds, such as pharmaceuticals and pesticides. Additionally, methyl 2,3-dibromoimidazo[1,2-a]pyridine-6-carboxylate could be used to synthesize polymers and nanomaterials for use in materials science. Finally, the compound could be further studied to better understand its biochemical and physiological effects, which could lead to the development of new treatments for various diseases.

Synthesis Methods

Methyl 2,3-dibromoimidazo[1,2-a]pyridine-6-carboxylate is synthesized from the reaction of 2,3-dibromoimidazo[1,2-a]pyridine-6-carboxylic acid (DBIPC) and methyl bromide. The reaction is conducted in an inert atmosphere at a temperature of 80-90°C for 4-5 hours. The reaction is catalyzed by a Lewis acid, such as zinc chloride or aluminum chloride, and the product is isolated by precipitation or extraction. The yield of the reaction is typically in the range of 70-80%.